3-cyano-N-phenylbenzenesulfonamide

• IUPAC Name: 3-cyano-N-phenylbenzenesulfonamide
• InChI: InChI=1S/C13H10N2O2S/c14-10-11-5-4-8-13(9-11)18(16,17)15-12-6-2-1-3-7-12/h1-9,15H
• InChI Key: KYMLGUHTWJQVFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC(=C2)C#N
• Molecular Formula: C13H10N2O2S
• Molecular Weight: 258.30 g/mol
• CAS No.: 56542-65-5

Description

3-Cyano-N-phenylbenzenesulfonamide is a chemical compound with the molecular formula C13H10N2O2S. It has an average mass of 258.296 Da and a monoisotopic mass of 258.046295 Da.

Synthesis Analysis

The synthesis of this compound and its derivatives has been a subject of research. A study describes the synthesis of new aryl thiazolone–benzenesulfonamides as well as their carbonic anhydrase IX inhibitory effect. Another study discusses the cyanation methods that have been reported in the vast arena of chemistry, which have made several building blocks accessible.

Molecular Structure Analysis

The molecular structure of this compound consists of 13 carbon atoms, 10 hydrogen atoms, 2 nitrogen atoms, 2 oxygen atoms, and 1 sulfur atom.

Scientific Research Applications

Synthesis of Benzonitriles

3-cyano-N-phenylbenzenesulfonamide serves as an electrophilic cyanation reagent for synthesizing benzonitriles from aryl bromides, including the synthesis of pharmaceutical intermediates. This method accommodates various aryl bromides and heteroaryl bromides, providing good to excellent yields. Chemoselective monocyanation of dibromoarenes is also achievable (Anbarasan, Neumann, & Beller, 2011).

Rhodium-Catalyzed Cyanation

The compound is also used in Rhodium(III)-catalyzed cyanation reactions. For instance, it enables the cyanation of vinylic C-H bonds to synthesize alkenyl nitriles. Both acrylamides and ketoximes can be used in this C-H cyanation process, showcasing the versatility of this compound as a cyanation reagent (Su, Gong, Xiao, & Fu, 2015).

Cyanation of C(sp(2))-H Bond of Alkenes

Efficient and selective rhodium-catalyzed cyanation of C-H bonds of alkenes has been achieved using this compound. The method is compatible with various functional groups and enables the synthesis of diverse substituted acrylonitriles. It demonstrates the potential for synthesizing chlorpheniramine-based antagonists (Chaitanya & Anbarasan, 2015).

Applications in Structural and Material Science

Isostructural Crystals

The compound has been studied for its role in forming isostructural crystals with various substitutions, demonstrating the adaptability of the crystal-packing mode to different molecular shapes. This could have implications in material science and crystal engineering (Gelbrich, Threlfall, & Hursthouse, 2012).

Spectral and Structural Analysis

N-phenylbenzenesulfonamide, a related compound, has been extensively studied for its vibrational frequencies, geometric parameters, and stability using various spectroscopic and computational methods. Understanding these properties is crucial for applications in material science and molecular electronics (Govindarasu, Kavitha, & Sundaraganesan, 2014).

Safety and Hazards

The safety information for 3-cyano-N-phenylbenzenesulfonamide indicates a GHS07 pictogram and a signal word "Warning". More detailed safety and hazard information is not provided in the search results.